3-Methyl-1-benzofuran-6-carboxylic acid

• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 3-methyl-1-benzofuran-6-carboxylic acid
• InChI: InChI=1S/C10H8O3/c1-6-5-13-9-4-7(10(11)12)2-3-8(6)9/h2-5H,1H3,(H,11,12)
• InChI Key: DIIOAXUEOMPSRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C1C=CC(=C2)C(=O)O

Description

3-Methyl-1-benzofuran-6-carboxylic acid is a useful research compound. Its molecular formula is C10H8O3 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-methyl-1-benzofuran-6-carboxylate (720 mg, 3.78 mmol) is dissolved in MeOH (10 ml), treated with 2N NaOH (2.27 ml, 4.5 mmol) and stirred overnight. The volatiles are removed in vacuo, the residue is dissolved in H2O (5 ml) and the pH is adjusted to 3 with concentrated HCl. The mixture is stirred overnight and the resulting solid is filtered to afford 545 mg (82%) of 3-methyl-1-benzofuran-6-carboxylic acid as a white solid. HRMS (FAB) calcd for C10H8O3+H: 177.0552, found 177.0551 (M+H)+.